Cas no 14650-51-2 (Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester)
14650-51-2 structure
Product Name:Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
CAS No:14650-51-2
MF:C12H12N2O4
MW:248.234683036804
CID:156355
PubChem ID:4373930
Update Time:2025-04-19
Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
- (Z)-3-diazonio-4-ethoxy-4-oxo-1-phenoxybut-2-en-2-olate
- NSC48749
- NSC 48749
- 14650-51-2
- NSC-48749
- ETHYL 2-DIAZO-3-OXO-4-PHENOXYBUTANOATE
- DTXSID80716172
-
- Inchi: 1S/C12H12N2O4/c1-2-17-12(16)11(14-13)10(15)8-18-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key: URMHJOVHUTUYOA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC(C(C(=O)OCC)=[N+]=[N-])=O
Computed Properties
- Exact Mass: 249.08759
- Monoisotopic Mass: 248.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.7A^2
- XLogP3: 2.3
Experimental Properties
- PSA: 90.55
- LogP: 0.94946
Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
14650-51-2 (Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk